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Compound of Interest

Compound Name: ER-819762

Cat. No.: B15581682 Get Quote

Notice: Publicly available information regarding the specific stability and storage conditions of

ER-819762 is limited. The following guidance is based on general best practices for research

compounds. Researchers should always consult the manufacturer's or supplier's specific

product documentation for the most accurate information.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of ER-819762?

For long-term storage of solid ER-819762, it is recommended to store the compound at -20°C.

For short-term storage, refrigeration at 4°C is acceptable. The container should be tightly

sealed to prevent moisture absorption and kept away from direct light.

Q2: What is the recommended solvent for preparing stock solutions of ER-819762?

Based on available information for similar compounds, Dimethyl Sulfoxide (DMSO) is a

common solvent for creating stock solutions.

Q3: How should I store stock solutions of ER-819762?

Stock solutions of ER-819762 in DMSO should be stored at -20°C. To minimize degradation

from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller,

single-use vials.

Q4: Are there any known incompatibilities or conditions to avoid?
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While specific incompatibility data for ER-819762 is not available, it is prudent to avoid:

Strong acids and bases.

Strong oxidizing agents.

Prolonged exposure to direct light.

Multiple freeze-thaw cycles of stock solutions.

Troubleshooting Guide
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Issue Possible Cause Recommended Action

Reduced or no compound

activity in experiment

1. Improper storage leading to

degradation. 2. Multiple freeze-

thaw cycles of the stock

solution. 3. Incorrect solvent

used for dissolution.

1. Verify that the compound

(solid and solution) has been

stored at the recommended

temperature and protected

from light and moisture. 2.

Prepare fresh aliquots from a

new stock solution that has not

undergone multiple freeze-

thaw cycles. 3. Confirm that

the solvent used is appropriate

for ER-819762 and the

experimental system.

Precipitate observed in the

stock solution upon thawing

1. The concentration of the

solution may be too high for

the storage temperature. 2.

The compound has limited

solubility in the chosen solvent

at low temperatures.

1. Gently warm the solution to

room temperature and vortex

to redissolve the precipitate. 2.

If the precipitate persists,

consider preparing a more

dilute stock solution. 3.

Perform a brief centrifugation

before taking an aliquot for

your experiment.

Inconsistent experimental

results

1. Degradation of the

compound over time. 2.

Inconsistent concentration in

aliquots due to incomplete

dissolution or precipitation.

1. Use a freshly prepared stock

solution or a new vial of the

solid compound. 2. Ensure the

stock solution is completely

homogenous before preparing

working solutions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing Preparation: Allow the vial of solid ER-819762 to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of ER-819762 powder using a calibrated

analytical balance in a chemical fume hood.

Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound to

achieve a final concentration of 10 mM.

Solubilization: Vortex the solution thoroughly until all the solid has completely dissolved.

Gentle warming (to no more than 37°C) may be applied if necessary to aid dissolution.

Aliquoting and Storage: Dispense the stock solution into single-use, light-protected (amber)

vials. Store the aliquots at -20°C.

Visual Guides

Experimental Workflow for Using ER-819762
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Caption: Workflow for handling and using ER-819762 in experiments.
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Troubleshooting Logic for Inconsistent Results
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Caption: Decision tree for troubleshooting inconsistent experimental outcomes.
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To cite this document: BenchChem. [Technical Support Center: ER-819762 Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581682#er-819762-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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